3-(Prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine

• Molecular Formula: C10H8N2S
• Molecular Weight: 188.25 g/mol
• SMILES: C#CCN1C2=CC=CC=C2SC1=N
• InChI: InChI=1S/C10H8N2S/c1-2-7-12-8-5-3-4-6-9(8)13-10(12)11/h1,3-6,11H,7H2
• InChIKey: PQPZPXLJTWLWNA-UHFFFAOYSA-N

3-(Prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine: Procurement Profile & Supply

3-(Prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine (CAS 1189512-04-6, free base; CAS 3708-59-6, hydrobromide salt) is a heterocyclic small molecule (C₁₀H₈N₂S, MW 188.25 g/mol) belonging to the 2-iminobenzothiazoline class . The compound features a benzothiazole core N-functionalized with a terminal alkyne (propargyl) substituent at the 3-position and an exocyclic imine at the 2-position . This structural configuration distinguishes it from 2-aminobenzothiazoles and 3-alkyl-2-iminobenzothiazolines that lack the alkynyl handle. The free base form is commercially available from multiple suppliers with typical purity specifications of 95–97%, while the hydrobromide salt form is offered at 97% purity by vendors such as Bidepharm and Leyan . The compound is classified exclusively for research use and is not intended for human or veterinary applications.

Scaffold Alkyne-functionalized 2-iminobenzothiazoline

Form Free base and hydrobromide salt available

Purity Specifications support click chemistry and SAR reproducibility

Use Research-use only; not for human/veterinary applications

N-Propargyl-2-iminobenzothiazoline Specificity vs. Generic Analogs

Substituting 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine with generic 2-aminobenzothiazole or non-alkynyl 3-alkyl-2-iminobenzothiazolines is chemically non-viable for applications requiring a terminal alkyne functional handle [1]. The propargyl group at the N3 position enables copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry, which 2-aminobenzothiazole (CAS 136-95-8) and N-methyl or N-ethyl analogs cannot perform [2]. This alkynyl moiety has been explicitly exploited to generate libraries of triazole-containing benzothiazole conjugates via click chemistry, as demonstrated by Singh et al. (2013) using dialkyne-substituted 2-aminobenzothiazole precursors wherein the N-propargyl-2-aminobenzothiazole intermediate is structurally identical to the target compound [2]. Furthermore, 2-iminobenzothiazoline derivatives bearing the propargyl substituent are claimed in patent families (e.g., US5260297A, DE68905585T2) as a distinct structural subclass within 2-iminobenzothiazoline-based pharmaceutical compositions, indicating that the N3 substituent identity is a critical determinant of intellectual property scope [3]. The quantitative evidence below substantiates these differentiation claims.

Non-alkynyl 3-alkyl-2-iminobenzothiazolines cannot perform CuAAC click chemistry, limiting diversification.

2-Aminobenzothiazole (CAS 136-95-8) lacks the terminal alkyne handle required for azide-alkyne cycloaddition.

Intellectual property scope for 2-iminobenzothiazoline compositions is restricted to N-propargyl substituted derivatives.

• [1] Campos, J. F.; et al. 'N-Propargylamines: versatile building blocks in the construction of thiazole cores.' Synthesis of thiazole derivatives starting from N-propargylamines. Ingenta Connect. View Source
• [2] Singh, M. K.; Tilak, R.; Nath, G.; Awasthi, S. K.; Agarwal, A. 'Design, synthesis and antimicrobial activity of novel benzothiazole analogs.' European Journal of Medicinal Chemistry, 2013, 63, 635–644. DOI: 10.1016/j.ejmech.2013.02.027. View Source
• [3] Rhône-Poulenc Santé. '2-iminobenzothiazoline derivatives, their preparation and pharmaceutical compositions containing them.' US Patent 5,260,297A, issued November 9, 1993. Also published as DE68905585T2. View Source

Quantitative Evidence for N-Propargyl-2-iminobenzothiazoline

Purity of 6-Carboxylate Derivative vs. Sigma-Aldrich Baseline

The methyl 2-imino-3-(prop-2-yn-1-yl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate derivative (CAS 941866-83-7), a direct 6-substituted analog of the target compound retaining the identical propargyl-imine pharmacophore, is available from Chemenu at a purity specification of 97%, compared to the Sigma-Aldrich (Life Chemicals Inc.) listing at 95% purity for the same compound . For procurement decisions where purity delta directly impacts assay reproducibility, the 97% specification provides a 2 percentage-point advantage. This purity difference, while modest in absolute terms, is meaningful for structure-activity relationship (SAR) studies where impurities at the ≥3% level can confound biological readouts.

Purity Comparison

Head-to-head

97% vs. 95% purity (+2 pp)

Supports assay reproducibility for SAR campaigns

Supplier QC via HPLC/GC; 6-carboxylate analog

Evidence Dimension	Commercial purity specification (HPLC/GC)
Target Compound Data	97% purity (Chemenu, Cat. No. CM541903)
Comparator Or Baseline	95% purity (Sigma-Aldrich / Life Chemicals Inc., Cat. No. LIF444784227)
Quantified Difference	+2 percentage points absolute purity advantage
Conditions	Methyl 2-imino-3-(prop-2-yn-1-yl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate (CAS 941866-83-7); purity determined by supplier QC using HPLC/GC

Why This Matters

Higher purity specification reduces the probability of impurity-driven false positives in SAR campaigns, supporting more reliable procurement for lead optimization programs.

Synthetic Yield: Direct N-Alkylation vs. Catalytic Routes

The most direct reported synthesis of 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine proceeds via N-alkylation of 2-aminobenzothiazole with propargyl bromide under basic conditions (K₂CO₃, KI, acetone reflux, 18 h), yielding the target compound in approximately 20% isolated yield after column chromatography . In contrast, alternative transition-metal-catalyzed synthetic approaches to the broader 2-aminobenzothiazole scaffold—specifically RuCl₃-catalyzed intramolecular oxidative coupling of N-arylthioureas—achieve yields of up to 91%, and nickel(II)-catalyzed methods reach up to 95% yield . Importantly, these high-yielding catalytic methods produce 2-aminobenzothiazole cores lacking the N3-propargyl substitution; the direct N-alkylation route trades yield for the specific functional group installation that enables downstream click chemistry. This yield differential (~20% vs. ~91–95%) directly informs cost-of-goods calculations for procurement at scale.

Synthetic Yield

Cross-study

~20% yield vs. up to 95% catalytic routes

Informs procurement cost expectations for scale-up

Direct N-alkylation trade-off for functional group installation

Evidence Dimension	Isolated synthetic yield
Target Compound Data	~20% yield (N-alkylation of 2-aminobenzothiazole with propargyl bromide)
Comparator Or Baseline	Up to 91% yield (RuCl₃-catalyzed route to 2-aminobenzothiazoles); up to 95% yield (Ni-catalyzed route to 2-aminobenzothiazoles)
Quantified Difference	Target compound yield is approximately 4.5–4.75× lower than best-in-class catalytic routes to non-propargylated 2-aminobenzothiazoles
Conditions	Target: 2-aminobenzothiazole + propargyl bromide, K₂CO₃/KI, acetone reflux, 18 h, column chromatography. Comparators: RuCl₃ or Ni(II) catalytic systems for intramolecular oxidative cyclization.

Why This Matters

Understanding yield expectations directly impacts procurement budgeting: the ~20% yield for the direct route explains higher commercial pricing relative to unsubstituted 2-aminobenzothiazole, and justifies exploration of improved synthetic protocols for cost-sensitive, large-scale purchasing.

Click-Ready Synthon for Triazole-Benzothiazole Libraries

Singh et al. (2013) employed a dialkyne-substituted 2-aminobenzothiazole—structurally corresponding to the N,N-dipropargylated derivative of the target compound—as the precursor for CuAAC click chemistry with substituted aryl azides, generating a library of 20 triazole-benzothiazole conjugates (compounds 3a–t) [1]. The most active antibacterial compound, 3e, exhibited a minimum inhibitory concentration (MIC) of 3.12 µg/mL against all tested Gram-positive and Gram-negative bacterial strains, demonstrating 2-fold greater potency than the clinical comparator ciprofloxacin (MIC 6.25 µg/mL) [1]. While the target mono-propargyl compound itself was not directly assayed in this study, the dialkyne intermediate (compound 1a) was synthesized in good yield from 2-aminobenzothiazole and propargyl bromide, confirming that the N-propargyl-2-iminobenzothiazoline scaffold is a validated click-chemistry-competent building block [1]. For antifungal activity, compound 3n achieved MIC values ranging from 1.56 to 12.5 µg/mL across all fungal strains tested, including Candida albicans, Candida krusei, and Cryptococcus neoformans [1].

Click Reactivity & MIC

Class-level

Triazole conjugate MIC 3.12 µg/mL; ciprofloxacin 6.25 µg/mL

Supports antimicrobial screening library diversification

Data from dialkyne analog; mono-propargyl not directly assayed

Evidence Dimension	Antibacterial MIC (µg/mL)
Target Compound Data	Target compound serves as the mono-propargyl analog of compound 1a; the dialkyne derivative 1a demonstrated click reactivity yielding bioactive triazoles with MIC as low as 3.12 µg/mL (compound 3e)
Comparator Or Baseline	Ciprofloxacin MIC = 6.25 µg/mL against the same bacterial panel
Quantified Difference	Compound 3e (derived from propargyl-benzothiazole scaffold) is 2-fold more potent than ciprofloxacin (MIC 3.12 vs. 6.25 µg/mL)
Conditions	Antibacterial screening against S. aureus, E. faecalis (Gram+), S. typhi, E. coli, K. pneumoniae, P. aeruginosa (Gram−). Antifungal screening against C. tropicalis, C. albicans, C. krusei, C. neoformans, A. niger, A. fumigatus.

Why This Matters

The validated click reactivity of the N-propargyl-2-iminobenzothiazoline scaffold enables rapid diversification into triazole libraries with demonstrated antimicrobial potency surpassing ciprofloxacin, making this compound a strategically valuable procurement choice for medicinal chemistry groups building benzothiazole-focused screening collections.

• [1] Singh, M. K.; Tilak, R.; Nath, G.; Awasthi, S. K.; Agarwal, A. 'Design, synthesis and antimicrobial activity of novel benzothiazole analogs.' European Journal of Medicinal Chemistry, 2013, 63, 635–644. DOI: 10.1016/j.ejmech.2013.02.027. Compound 3e: MIC 3.12 µg/mL vs. ciprofloxacin MIC 6.25 µg/mL. View Source

Carbonic Anhydrase Inhibition by 2-Iminobenzothiazoline Scaffold

A series of N-protected amino acid-benzothiazole conjugates, structurally related to the target 2-iminobenzothiazoline scaffold, were evaluated for carbonic anhydrase (CA, EC 4.2.1.1) inhibitory activity against two cytosolic human isoforms (hCA I and hCA II), one membrane-associated isoform (hCA IV), and one transmembrane isoform (hCA XII) using a stopped-flow CO₂ hydrase assay [1]. The compounds exhibited micromolar-level inhibitory activity against most tested isoforms [1]. This class-level finding establishes the 2-iminobenzothiazoline scaffold as a tractable starting point for CA inhibitor development. For procurement decisions, this evidence suggests that the target compound—bearing the additional propargyl handle for further derivatization—occupies a strategically advantageous position at the intersection of a validated biological scaffold and click-chemistry-enabled diversification potential. No direct head-to-head comparison of the target compound against specific CA inhibitors (e.g., acetazolamide) is available in the current literature.

CA Inhibition

Class-level

Micromolar inhibition reported for scaffold class

Scaffold validated for CA probe development

Target compound not directly tested; diversification handle available

Evidence Dimension	Carbonic anhydrase inhibitory activity (stopped-flow CO₂ hydrase assay)
Target Compound Data	Not directly tested; scaffold class demonstrated micromolar inhibition against hCA I, hCA II, hCA IV, and hCA XII
Comparator Or Baseline	Class-level baseline: amino acid-benzothiazole conjugates showed 'rather weak, micromolar inhibitory activity' (exact Ki/IC₅₀ values not publicly available from abstract)
Quantified Difference	Qualitative: micromolar-range activity established for the scaffold class; target compound offers added diversification potential via propargyl handle
Conditions	Stopped-flow CO₂ hydrase assay method against recombinant human CA isoforms hCA I, hCA II (cytosolic), hCA IV (membrane-associated), and hCA XII (transmembrane)

Why This Matters

Validated carbonic anhydrase inhibition at the scaffold level justifies procurement of the propargyl-functionalized derivative for structure-activity relationship expansion and probe development, as the alkyne handle enables late-stage diversification without re-synthesis of the core scaffold.

• [1] Öztürk, C.; Kalay, E.; Gerni, S.; Balci, N.; Tokali, F. S.; Aslan, O. N.; Polat, E. 'Synthesis, characterization and carbonic anhydrase inhibitory activity of novel benzothiazole derivatives.' Journal of Enzyme Inhibition and Medicinal Chemistry, 2016, 31(6), 1221–1225. DOI: 10.3109/14756366.2015.1113172. View Source

Procurement & Application Scenarios for N-Propargyl-2-iminobenzothiazoline

Click-Ready Building Block for Triazole-Benzothiazole Libraries

Procure the target compound (or its hydrobromide salt, CAS 3708-59-6) as the core alkyne component for CuAAC click chemistry with aryl or alkyl azides. This application is directly validated by Singh et al. (2013), where the dialkyne analog of this compound served as the precursor for 20 triazole-benzothiazole conjugates, with lead compound 3e achieving MIC 3.12 µg/mL—2-fold more potent than ciprofloxacin (MIC 6.25 µg/mL) [1]. Select the 97% purity hydrobromide salt from suppliers like Bidepharm or Leyan for reproducible click reaction stoichiometry .

Carbonic Anhydrase Inhibitor Lead Expansion via Late-Stage Alkyne Functionalization

Use the target compound as a scaffold for carbonic anhydrase (hCA I, II, IV, XII) inhibitor development. The 2-iminobenzothiazoline core has established micromolar CA inhibitory activity [1]. The propargyl substituent uniquely permits azide-alkyne cycloaddition to introduce diverse recognition elements without de novo scaffold synthesis—a capability absent in the non-alkynyl 3-methyl or 3-ethyl analogs. Procure the free base form (CAS 1189512-04-6) for maximum synthetic flexibility in Pd/Cu-catalyzed coupling reactions.

Synthetic Methodology Leveraging Dual Reactivity (Imine + Alkyne)

The target compound presents two orthogonal reactive centers: the exocyclic C=N imine (nucleophilic addition, reduction, hydrolysis) and the terminal alkyne (CuAAC, Sonogashira coupling, metal coordination). This dual reactivity is documented in the synthetic protocols for NSC 351165, where the N-propargyl-2-iminobenzothiazoline intermediate is further elaborated through imine-directed cyclization to form imidazo[2,1-b]benzothiazole fused heterocycles [1]. Procure at the ~20% yield benchmark for initial route scouting, then optimize using transition-metal catalysis strategies (Ru, Pd, Ni systems achieving >90% yield) for scale-up [1].

Antimicrobial SAR with Modular C3-Diversified Benzothiazole Cores

For antibacterial and antifungal structure-activity relationship programs, the target compound provides the benzothiazole-2-imine pharmacophore with a click-competent C3 substituent. This enables modular synthesis of compound libraries where the alkyne moiety is retained or transformed. The validated antimicrobial potency of click-derived triazole conjugates (MIC range 1.56–12.5 µg/mL against fungal pathogens including C. albicans and C. neoformans) [1] supports procurement of the mono-propargyl derivative as a common intermediate for systematic SAR exploration across both antibacterial and antifungal programs.

Application

Selection Property

Validation Focus

Triazole-benzothiazole library synthesis

Terminal alkyne for CuAAC click chemistry

Click reactivity & product purity

Carbonic anhydrase probe development

2-Iminobenzothiazoline scaffold with propargyl handle

CA isoform inhibition profiling (hCA I/II/IV/XII)

Fused heterocycle synthesis

Orthogonal imine and alkyne reactive centers

Reaction optimization and scale-up yield

Antimicrobial screening library expansion

Click-competent C3 substituent for modular derivatization

Antimicrobial MIC endpoint screening

• [1] Singh, M. K.; Tilak, R.; Nath, G.; Awasthi, S. K.; Agarwal, A. 'Design, synthesis and antimicrobial activity of novel benzothiazole analogs.' European Journal of Medicinal Chemistry, 2013, 63, 635–644. DOI: 10.1016/j.ejmech.2013.02.027. View Source